1-(Pyridin-2-yl)piperidine-4-carboxylic acid
Overview
Description
“1-(Pyridin-2-yl)piperidine-4-carboxylic acid” is an organic compound. It belongs to the class of organic compounds known as 4-benzylpiperidines . The empirical formula of this compound is C11H14N2O2 .
Molecular Structure Analysis
The molecular weight of “1-(Pyridin-2-yl)piperidine-4-carboxylic acid” is 206.24 . The InChI key of this compound is NUPQTEYBFNCZHX-UHFFFAOYSA-N .Scientific Research Applications
Pharmaceutical Research
The compound “1-(Pyridin-2-yl)piperidine-4-carboxylic acid” is used in pharmaceutical research . It’s a unique chemical provided to early discovery researchers for the development of new drugs .
Treatment of Hyperglycemia and Related Disorders
Compounds similar to “1-(Pyridin-2-yl)piperidine-4-carboxylic acid” have been found effective in reducing blood glucose . They may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia, type 1 diabetes, diabetes as a consequence of obesity, diabetic dyslipidemia, hypertriglyceridemia, insulin resistance, impaired glucose tolerance, hyperlipidemia, cardiovascular diseases, and hypertension .
Treatment of Autoimmune Diseases
Pyrrolidine derivatives, which are structurally similar to “1-(Pyridin-2-yl)piperidine-4-carboxylic acid”, have been found beneficial for the activity of new series of compounds as inverse agonists of the retinoic acid-related orphan receptor γ (RORγt) . RORγt is a splice variant of the nuclear hormone receptor subfamily RORγ involved in autoimmune diseases .
Cytotoxicity Studies
The presence of certain groups on ring B of Piperidine derivatives, which include “1-(Pyridin-2-yl)piperidine-4-carboxylic acid”, has been found to increase the cytotoxicity of these compounds . This property is important in the field of cancer research where cytotoxic compounds are used to kill cancer cells .
Chemical Synthesis
“1-(Pyridin-2-yl)piperidine-4-carboxylic acid” is used as a building block in chemical synthesis . It’s a part of a collection of unique chemicals provided to researchers for the synthesis of new compounds .
Material Science
Piperidine derivatives, including “1-(Pyridin-2-yl)piperidine-4-carboxylic acid”, are used in material science . They are used in the synthesis of polymers and other materials .
Safety and Hazards
This compound may cause respiratory irritation, serious eye irritation, and skin irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes into contact with skin, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
This compound is part of a collection of unique chemicals provided to early discovery researchers , and its specific targets are still under investigation.
Mode of Action
Compounds with similar structures have been shown to interact with their targets in various ways, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Related compounds have been shown to impact various pathways, such as those involving tubulin polymerization and detoxification processes .
Result of Action
Related compounds have been shown to exhibit antiproliferative activity and inhibit certain enzymes .
properties
IUPAC Name |
1-pyridin-2-ylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c14-11(15)9-4-7-13(8-5-9)10-3-1-2-6-12-10/h1-3,6,9H,4-5,7-8H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPQTEYBFNCZHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80590474 |
Source
|
| Record name | 1-(Pyridin-2-yl)piperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80590474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
685827-70-7 |
Source
|
| Record name | 1-(Pyridin-2-yl)piperidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80590474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(pyridin-2-yl)piperidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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